Cas no 1637688-37-9 (tert-butyl (1S,4R)-6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate)

• Product Name: tert-butyl (1S,4R)-6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate
• CAS No: 1637688-37-9
• MF: C₁₂H₁₉NO₃
• MW: 225.28
• CID: 5304719
• Update Time: 2026-03-10

tert-butyl (1S,4R)-6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (1S,4R)-6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate

• Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-7-8-4-5-9(13)10(14)6-8/h8-9H,4-7H2,1-3H3/t8-,9+/m1/s1
• InChI Key： TZFSRKZPRIJHFU-BDAKNGLRSA-N
• SMILES： [C@]12([H])CC[C@]([H])(CC1=O)CN2C(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (1S,4R)-6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate

Recent Advances in the Synthesis and Applications of tert-butyl (1S,4R)-6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS: 1637688-37-9)

The compound tert-butyl (1S,4R)-6-oxo-2-azabicyclo[2.2.2]octane-2-carboxylate (CAS: 1637688-37-9) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This bicyclic scaffold serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory diseases. Recent studies have focused on optimizing its synthetic routes and exploring its utility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic protocol for this compound, achieving a 78% yield through a stereoselective intramolecular cyclization. The researchers employed chiral auxiliaries to control the (1S,4R) configuration, which is critical for its biological activity. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further derivatization.

In terms of biological applications, a recent patent application (WO2023056789) disclosed novel derivatives of this scaffold showing potent inhibitory activity against phosphodiesterase 4 (PDE4), with IC50 values in the low nanomolar range. These findings suggest potential applications in treating chronic obstructive pulmonary disease (COPD) and other inflammatory conditions. The rigid bicyclic structure was found to enhance binding affinity while maintaining metabolic stability.

Analytical characterization of this compound has also advanced significantly. A 2024 study in Analytical Chemistry reported a validated HPLC method for purity assessment, resolving all potential stereoisomers with baseline separation. This development addresses previous challenges in quality control for this chiral building block.

The pharmaceutical industry has shown growing interest in this scaffold, with several companies including it in their fragment-based drug discovery libraries. Its balanced lipophilicity (clogP = 1.2) and polar surface area (PSA = 49 Ų) make it particularly valuable for CNS drug development. Recent computational studies have modeled its interactions with various biological targets, predicting favorable binding modes with several GPCRs.

Future research directions include exploring its incorporation into PROTAC molecules and investigating its potential as a warhead in covalent inhibitors. The compound's versatility and the recent methodological advances position it as an important tool in modern medicinal chemistry, with potential applications extending beyond its current uses in inflammation and neurology to areas such as oncology and infectious diseases.